Cas no 1314960-57-0 (1-tert-butylcyclopropane-1-carboxylic acid)

• Product Name: 1-tert-butylcyclopropane-1-carboxylic acid
• CAS No: 1314960-57-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6421186
• PubChem ID: 55301234
• Update Time: 2026-03-11

1-tert-butylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(1,1-dimethylethyl)-
• AKOS006382356
• tert-butyl cyclopropanecarboxylic acid
• SCHEMBL1091552
• EN300-1830378
• GQSUPWSDDZUJNN-UHFFFAOYSA-N
• 1314960-57-0

• Inchi： 1S/C8H14O2/c1-7(2,3)8(4-5-8)6(9)10/h4-5H2,1-3H3,(H,9,10)
• InChI Key： GQSUPWSDDZUJNN-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)(C(O)=O)CC1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 229.4±8.0 °C(Predicted)
• pka: 4.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-tert-butylcyclopropane-1-carboxylic acid

Recent Advances in the Application of 1-tert-Butylcyclopropane-1-carboxylic Acid (CAS: 1314960-57-0) in Chemical Biology and Pharmaceutical Research

1-tert-Butylcyclopropane-1-carboxylic acid (CAS: 1314960-57-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique steric and electronic properties, has demonstrated potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, highlighting its versatility as a building block for more complex molecules.

The synthesis of 1-tert-butylcyclopropane-1-carboxylic acid has been optimized in recent years, with several research groups reporting improved yields and enantioselectivity. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic system for the asymmetric synthesis of this compound, achieving enantiomeric excesses greater than 95%. This advancement is particularly relevant for pharmaceutical applications where chirality often plays a critical role in biological activity.

In medicinal chemistry, 1-tert-butylcyclopropane-1-carboxylic acid has been investigated as a key intermediate in the development of protease inhibitors. Its rigid cyclopropane ring and the steric bulk of the tert-butyl group make it an attractive scaffold for targeting enzyme active sites. Recent computational studies have shown that derivatives of this compound can effectively bind to the active sites of several disease-relevant proteases, including those involved in viral infections and cancer progression.

Furthermore, the compound has shown promise in agrochemical research. A 2024 study demonstrated that certain derivatives of 1-tert-butylcyclopropane-1-carboxylic acid exhibit potent herbicidal activity while maintaining favorable environmental profiles. The unique three-membered ring structure appears to contribute to both the activity and the metabolic stability of these compounds in plant systems.

Recent pharmacological evaluations have also revealed interesting properties of this compound class. In vitro studies have shown that some derivatives possess anti-inflammatory activity, potentially through modulation of the NF-κB pathway. Additionally, preliminary investigations suggest that certain structural analogs may have applications in central nervous system disorders, although this area requires further exploration.

The future research directions for 1-tert-butylcyclopropane-1-carboxylic acid appear promising. Current efforts are focused on expanding its applications through structural diversification, exploring its potential in targeted drug delivery systems, and investigating its use in combination therapies. The compound's versatility and the recent methodological advances in its synthesis and modification suggest that it will continue to be an important focus of research in chemical biology and pharmaceutical sciences in the coming years.